![molecular formula C11H14O3 B3377130 2-(4-Methoxy-2-methylphenyl)propanoic acid CAS No. 1260764-33-7](/img/structure/B3377130.png)
2-(4-Methoxy-2-methylphenyl)propanoic acid
Overview
Description
“2-(4-Methoxy-2-methylphenyl)propanoic acid” is also referred to as α,4-Dimethylphenylacetic acid . It is an alkaline decomposition product of azalomycin-B, a macrolide antibiotic produced by Streptomyces hygroscopicus var. azalomyceticus .
Synthesis Analysis
The synthesis of “2-(4-Methoxy-2-methylphenyl)propanoic acid” can be achieved through the reaction of pinonic acid with bromine in water .Molecular Structure Analysis
The molecular formula of “2-(4-Methoxy-2-methylphenyl)propanoic acid” is C10H12O3 . The molecular weight is 180.2005 . The IUPAC Standard InChIKey is KBDLTYNZHQRMQC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Methoxy-2-methylphenyl)propanoic acid” include a molecular weight of 164.2 . It has a melting point of 37-42 °C (lit.) and a boiling point of 231.67°C (rough estimate) . The density is 1.0041 (rough estimate) and the refractive index is 1.518-1.52 .Scientific Research Applications
Inhibition of Sweetness
The sodium salt of 2-(4-Methoxy-2-methylphenyl)propanoic acid (Na-PMP) has been found to reduce the sweet intensity ratings of 15 different sweeteners in mixtures . This compound has been approved for use in confectionery, frostings, soft candy, and snack products in the USA at concentrations up to 150 ppm . The mixture data suggest that Na-PMP is a selective competitive inhibitor of sweet taste .
Antibacterial and Antifungal Activities
Although not directly related to 2-(4-Methoxy-2-methylphenyl)propanoic acid, similar compounds have shown significant antibacterial and antifungal activities . This suggests that 2-(4-Methoxy-2-methylphenyl)propanoic acid could potentially have similar properties and could be used in the development of new antimicrobial agents .
Alkaline Decomposition Product of Azalomycin-B
2-(4-Methoxy-2-methylphenyl)propanoic acid is an alkaline decomposition product of azalomycin-B, a macrolide antibiotic produced by Streptomyces hygroscopicus var. azalomyceticus . This suggests that it could potentially be used in the production of antibiotics .
Safety and Hazards
“2-(4-Methoxy-2-methylphenyl)propanoic acid” may cause respiratory irritation, serious eye irritation, and skin irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and seeking medical advice/attention if eye irritation persists .
properties
IUPAC Name |
2-(4-methoxy-2-methylphenyl)propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-7-6-9(14-3)4-5-10(7)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNVCJLGYBLXOSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C(C)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxy-2-methylphenyl)propanoic acid | |
CAS RN |
1260764-33-7 | |
Record name | 2-(4-methoxy-2-methylphenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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